Cas no 71867-69-1 (1-Propanethiol, 2-(methylthio)-)

• Product name: 1-Propanethiol, 2-(methylthio)-
• CAS No: 71867-69-1
• MF: C₄H₁₀S₂
• MW: 122.252198696136
• CID: 544897
• PubChem ID: 19915281

1-Propanethiol, 2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanethiol, 2-(methylthio)-
• 2-methylsulfanylpropane-1-thiol
• SCHEMBL9500053
• 71867-69-1
• SCHEMBL20052607
• DTXSID10601284
• 2-(Methylsulfanyl)propane-1-thiol

• Inchi： InChI=1S/C4H10S2/c1-4(3-5)6-2/h4-5H,3H2,1-2H3
• InChI Key： GSZARTWJRZWFKY-UHFFFAOYSA-N
• SMILES： CC(CS)SC

Computed Properties

• Exact Mass: 122.0225
• Monoisotopic Mass: 122.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 28.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 1.6

Experimental Properties

• PSA: 0